Cas no 1822427-70-2 (2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid)

2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid is a chiral, protected amino acid derivative featuring a benzyloxycarbonyl (Cbz) group and a hydroxyl functionality. Its structure, incorporating a quaternary carbon center, makes it a valuable intermediate in peptide synthesis and medicinal chemistry, particularly for introducing sterically constrained residues. The Cbz group provides selective deprotection compatibility, while the hydroxyl moiety offers further derivatization potential. The 4,4-dimethyl substitution enhances steric hindrance, influencing conformational stability in target molecules. This compound is suitable for applications requiring controlled stereochemistry and functional group manipulation, serving as a versatile building block in the synthesis of complex bioactive molecules.
2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid structure
1822427-70-2 structure
Product Name:2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid
CAS No:1822427-70-2
MF:C15H21NO5
MW:295.330944776535
CID:5837322
PubChem ID:165932600
Update Time:2025-06-13

2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid
    • 1822427-70-2
    • EN300-7157721
    • 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid
    • Inchi: 1S/C15H21NO5/c1-15(2,3)12(17)11(13(18)19)16-14(20)21-9-10-7-5-4-6-8-10/h4-8,11-12,17H,9H2,1-3H3,(H,16,20)(H,18,19)
    • InChI Key: GFVLYHVSDINRRL-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)NC(=O)OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 295.14197277g/mol
  • Monoisotopic Mass: 295.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 95.9Ų

2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid Pricemore >>

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Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid

Recent Advances in the Study of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid (CAS: 1822427-70-2)

The compound 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid (CAS: 1822427-70-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid as a key intermediate in the synthesis of peptidomimetics and other bioactive molecules. Its unique structural features, including the presence of a benzyloxycarbonyl (Cbz) protecting group and a hydroxy group, make it a versatile building block for the construction of complex molecules. Researchers have successfully employed this compound in the development of novel protease inhibitors and antimicrobial agents, demonstrating its broad utility in medicinal chemistry.

One of the most notable advancements in the study of this compound is its application in the design of inhibitors targeting specific enzymes involved in disease pathways. For instance, a recent publication in the Journal of Medicinal Chemistry reported the use of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid as a scaffold for the development of potent inhibitors of the SARS-CoV-2 main protease. The study demonstrated that derivatives of this compound exhibited high binding affinity and selectivity, suggesting its potential as a lead compound for antiviral drug development.

In addition to its therapeutic applications, the compound has also been investigated for its role in chemical biology. A study published in ACS Chemical Biology explored its use as a probe for studying protein-protein interactions. The researchers utilized the compound's reactive functional groups to generate covalent inhibitors, enabling the elucidation of critical interaction networks within cellular pathways. This approach opens new avenues for understanding disease mechanisms and identifying novel drug targets.

Despite these promising findings, challenges remain in the optimization of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid for clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's demonstrated versatility and efficacy in early-stage research underscore its potential as a valuable tool in drug discovery.

In conclusion, the latest research on 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-4,4-dimethylpentanoic acid (CAS: 1822427-70-2) highlights its significance as a multifunctional building block in medicinal chemistry and chemical biology. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in the development of novel therapeutics. Researchers in the field are encouraged to explore its potential in addressing unmet medical needs and advancing the frontiers of drug discovery.

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